4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(5-chloro-2-methylphenyl)-3-(methoxymethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12ClN3OS/c1-7-3-4-8(12)5-9(7)15-10(6-16-2)13-14-11(15)17/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key: KSNXBDLAUYQZOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=NNC2=S)COC
• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75 g/mol

Description

4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

The 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol has been extensively studied in various scientific research applications. One of the most promising applications is its use as a potent inhibitor of the enzyme carbonic anhydrase. This enzyme is involved in various physiological processes, and its inhibition has potential therapeutic applications in diseases such as glaucoma, epilepsy, and cancer. The compound has also been studied for its potential use as an antibacterial and antifungal agent. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol involves its binding to the active site of the carbonic anhydrase enzyme. The compound forms a complex with the enzyme, which inhibits its activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are involved in various physiological processes. The compound has also been shown to have an effect on the expression of certain genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol have been extensively studied. The compound has been shown to have potent inhibitory activity against various carbonic anhydrase isoforms. It has also been shown to have antibacterial and antifungal activity against various strains of bacteria and fungi. The compound has been shown to have anti-inflammatory and antioxidant effects in various cell types.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its potent inhibitory activity against carbonic anhydrase and its antibacterial and antifungal activity. The compound is easy to synthesize and has a reasonable yield. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol. One of the directions is to study its potential use as a therapeutic agent in diseases such as glaucoma, epilepsy, and cancer. Another direction is to study its potential use as an antibacterial and antifungal agent. Additionally, further studies are needed to determine its safety and efficacy in vivo and to explore its potential use in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 4-(5-chloro-2-methylphenyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method is well established, and its mechanism of action has been extensively studied. The compound has potent inhibitory activity against carbonic anhydrase and has antibacterial and antifungal activity. However, further studies are needed to determine its safety and efficacy in vivo and to explore its potential use in other fields.